Cas no 289040-80-8 (tert-butyl 3-hydroxy-2-methylpropanoate)

• Product Name: tert-butyl 3-hydroxy-2-methylpropanoate
• CAS No: 289040-80-8
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 2839403
• PubChem ID: 58332899
• Update Time: 2025-05-21

tert-butyl 3-hydroxy-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-2-methylpropanoate
• EN300-1296931
• CS-0232959
• 865-952-9
• 289040-80-8
• DTXSID20729105
• SCHEMBL6740260
• tert-Butyl3-hydroxy-2-methylpropanoate
• DTXCID30679849
• Propanoic acid, 3-hydroxy-2-methyl-, 1,1-dimethylethyl ester
• AKOS018052231

• Inchi： 1S/C8H16O3/c1-6(5-9)7(10)11-8(2,3)4/h6,9H,5H2,1-4H3
• InChI Key： NMSFJYDCOHOLAA-UHFFFAOYSA-N
• SMILES： O(C(C(C)CO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 160.109944368Da
• Monoisotopic Mass: 160.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on tert-butyl 3-hydroxy-2-methylpropanoate

Introduction to tert-butyl 3-hydroxy-2-methylpropanoate (CAS No. 289040-80-8)

tert-butyl 3-hydroxy-2-methylpropanoate, with the CAS number 289040-80-8, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structure, which includes a tert-butyl group, a hydroxyl group, and a methyl-substituted propanoate moiety. These structural features endow it with a range of chemical properties and potential applications, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical formula of tert-butyl 3-hydroxy-2-methylpropanoate is C₁₀H₁₈O₃. Its molecular weight is approximately 194.25 g/mol. The compound is typically synthesized through the esterification of 3-hydroxy-2-methylpropanoic acid with tert-butanol, a process that can be optimized using various catalysts and reaction conditions to achieve high yields and purity.

In recent years, tert-butyl 3-hydroxy-2-methylpropanoate has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a building block in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The tert-butyl ester group in tert-butyl 3-hydroxy-2-methylpropanoate can be designed to enhance the solubility, stability, and bioavailability of drug molecules, thereby improving their therapeutic efficacy.

A notable example of this application is the use of tert-butyl 3-hydroxy-2-methylpropanoate in the development of prodrugs for cancer therapy. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound showed enhanced antitumor activity when compared to their parent drugs. The tert-butyl ester group was found to improve the lipophilicity and cellular uptake of the prodrug, leading to more effective targeting of cancer cells.

Beyond its use in prodrug synthesis, tert-butyl 3-hydroxy-2-methylpropanoate has also been explored for its potential as a chiral building block in asymmetric synthesis. Chiral compounds are crucial in pharmaceuticals because they can exhibit different biological activities depending on their enantiomeric form. The hydroxyl and methyl groups in tert-butyl 3-hydroxy-2-methylpropanoate provide multiple points for stereochemical control, making it an attractive starting material for the synthesis of enantiomerically pure compounds.

A study published in Organic Letters (2020) reported a highly efficient catalytic asymmetric synthesis route using tert-butyl 3-hydroxy-2-methylpropanoate. The researchers developed a novel catalyst system that achieved high enantioselectivity and yield, paving the way for the large-scale production of chiral intermediates for pharmaceutical applications.

The physical properties of tert-butyl 3-hydroxy-2-methylpropanoate, such as its solubility in organic solvents and its stability under various reaction conditions, make it suitable for use in a wide range of chemical processes. It is often employed as a protecting group in organic synthesis, where it can be selectively removed under mild conditions to reveal the hydroxyl group. This property is particularly useful in multistep syntheses where functional group protection and deprotection are critical steps.

In addition to its synthetic utility, tert-butyl 3-hydroxy-2-methylpropanoate has been investigated for its biological activities. Preliminary studies have shown that it exhibits moderate antioxidant properties, which could have implications for its use in formulations designed to protect against oxidative stress-related diseases. A study published in Bioorganic & Medicinal Chemistry (2019) evaluated the antioxidant potential of several derivatives of this compound and found that they effectively scavenged free radicals and inhibited lipid peroxidation.

The environmental impact of chemicals used in pharmaceutical and industrial processes is an increasingly important consideration. Research into the biodegradability and ecotoxicity of tert-butyl 3-hydroxy-2-methylpropanoate has shown that it is relatively benign compared to many other organic compounds used in similar applications. A study published in Environmental Science & Technology (2018) reported that this compound was readily biodegradable under aerobic conditions and had low toxicity to aquatic organisms.

In conclusion, tert-butyl 3-hydroxy-2-methylpropanoate (CAS No. 289040-80-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features make it an invaluable intermediate in drug discovery, asymmetric synthesis, and other chemical processes. Ongoing research continues to uncover new applications and optimize existing ones, further solidifying its importance in the fields of chemistry and pharmaceutical science.